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Executive Summary

Myristoylcarnitine (C14-carnitine) is a long-chain acylcarnitine that plays a crucial role in
cellular energy metabolism, specifically in the transport of myristic acid, a 14-carbon saturated
fatty acid, into the mitochondria for 3-oxidation. Initially identified as an intermediate in fatty
acid metabolism, recent research has unveiled its broader biological activities, implicating it in
various physiological and pathological processes. Elevated levels of myristoylcarnitine have
been associated with metabolic disorders such as type 2 diabetes and insulin resistance.
Furthermore, it has been shown to activate pro-inflammatory signaling pathways, suggesting its
potential role as a mediator in inflammatory conditions. This technical guide provides an in-
depth overview of the discovery and initial characterization of myristoylcarnitine, its biological
functions, and detailed experimental protocols for its study.

Discovery and Initial Characterization

Acylcarnitines were first discovered over 70 years ago as essential molecules in the transport
of fatty acids across the inner mitochondrial membrane, a process critical for energy
production.[1] Myristoylcarnitine, as a specific long-chain acylcarnitine, was identified through
the analysis of metabolic intermediates. It is formed by the esterification of myristic acid to
carnitine.[1]
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Physicochemical Properties

Myristoylcarnitine is an O-acylcarnitine with the chemical formula C21H41NOA4.[2] Its
structure consists of a myristoyl group attached to the hydroxyl group of L-carnitine.

Property Value Reference

Molecular Formula C21H41NO4 [2]

Molecular Weight 371.6 g/mol [2]
3-carboxy-2-

IUPAC Name (tetradecanoyloxy)propyl- [2]

trimethylammonium
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Biological Role and Signaling Pathways

The primary and most well-understood function of myristoylcarnitine is its role in the carnitine
shuttle system, which facilitates the transport of long-chain fatty acids into the mitochondria for
B-oxidation.[3][4] This process is essential for cellular energy production, particularly in tissues
with high energy demands like skeletal muscle and the heart.[5]

The Carnitine Shuttle

The transport of myristoyl-CoA into the mitochondrial matrix is a multi-step process involving
two key enzymes, Carnitine Palmitoyltransferase | (CPT1) and Carnitine Palmitoyltransferase Il
(CPT2), and a translocase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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